Cas no 24446-47-7 (1-oxaspiro2.5octane-2-carboxamide)

• Product Name: 1-oxaspiro2.5octane-2-carboxamide
• CAS No: 24446-47-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD20691249
• CID: 4642758
• PubChem ID: 12728519
• Update Time: 2025-07-02

1-oxaspiro2.5octane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxamide
• 1-oxaspiro2.5octane-2-carboxamide

• MDL： MFCD20691249
• Inchi： 1S/C8H13NO2/c9-7(10)6-8(11-6)4-2-1-3-5-8/h6H,1-5H2,(H2,9,10)
• InChI Key： WJPRRPOMCUPKMK-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)C1C(N)=O

Additional information on 1-oxaspiro2.5octane-2-carboxamide

Comprehensive Overview of 1-Oxaspiro[2.5]octane-2-carboxamide (CAS No. 24446-47-7): Properties, Applications, and Innovations

1-Oxaspiro[2.5]octane-2-carboxamide (CAS No. 24446-47-7) is a unique heterocyclic compound featuring a spirocyclic structure, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an oxaspiro ring system with a carboxamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. The compound's spirocyclic architecture is particularly valued for its ability to enhance metabolic stability and binding affinity in drug design, aligning with modern trends in fragment-based drug discovery and scaffold hopping strategies.

Recent studies highlight the role of 1-Oxaspiro[2.5]octane-2-carboxamide in addressing challenges such as drug resistance and target selectivity. For instance, its incorporation into kinase inhibitors has shown promise in oncology research, a topic frequently searched in platforms like PubMed and Google Scholar. The compound's structural rigidity also makes it a candidate for developing sustainable agrochemicals, resonating with the growing demand for eco-friendly pest control solutions—a hot topic in green chemistry forums.

From a synthetic perspective, the preparation of 24446-47-7 often involves cascade cyclization or transition-metal catalysis, methods widely discussed in organic chemistry communities. Researchers frequently search for "efficient synthesis of spirocyclic carboxamides" or "applications of oxaspiro compounds," reflecting the compound's relevance. Analytical techniques like NMR spectroscopy and X-ray crystallography are critical for characterizing its stereochemistry, a subtopic trending in structural elucidation discussions.

Beyond pharmaceuticals, 1-Oxaspiro[2.5]octane-2-carboxamide is explored in material science for designing polymers with tailored thermal properties. Its hydrogen-bonding capacity enables the creation of supramolecular assemblies, a niche area gaining traction in nanotechnology research. This interdisciplinary appeal positions the compound as a bridge between small-molecule chemistry and advanced materials, addressing queries like "spirocyclic compounds in smart materials."

Regulatory and safety profiles of CAS No. 24446-47-7 are meticulously documented, with emphasis on biodegradability and low ecotoxicity—key concerns in REACH compliance searches. The compound's stability under physiological conditions further fuels its adoption in preclinical development, a subject often queried by pharmaceutical professionals. Notably, its patent landscape reveals innovations in prodrug formulations, linking to trending searches on "improving drug bioavailability."

In conclusion, 1-Oxaspiro[2.5]octane-2-carboxamide exemplifies the convergence of structural ingenuity and practical utility. Its applications span from targeted therapeutics to functional materials, answering pressing questions in both academic and industrial settings. As research evolves, this compound is poised to remain a focal point in high-value chemical innovation.